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Compound of Interest

Compound Name: WAY-359473

Cat. No.: B10806297 Get Quote

Audience: Researchers, scientists, and drug development professionals.

1. Introduction

WAY-359473 is a small molecule compound investigated for its biological activities. Proper

storage and handling are crucial to maintain its chemical integrity and ensure the reproducibility

of experimental results. This document provides a detailed standard operating procedure

(SOP) for the storage of WAY-359473 in both solid form and as a stock solution.

2. Chemical Properties and Stability

A summary of the key chemical properties of WAY-359473 is provided in the table below. This

information is essential for understanding the compound's stability and handling requirements.

Property Value Source

Molecular Formula C14H17N3S [1]

Molecular Weight 259.37 g/mol [1]

Purity >97% [2]

Form
Solid (powder) or in DMSO

solution
[1][2]
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To prevent degradation and maintain the quality of WAY-359473, specific storage conditions

must be adhered to. The recommended storage temperatures for both the solid compound and

its solutions are summarized below.

Form
Storage
Temperature

Shelf Life
Special
Instructions

Solid Compound -80°C 730 days

Store in a tightly

sealed container in a

dry environment.

Stock Solution (-80°C) -80°C 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.

Stock Solution (-20°C) -20°C 1 month

Protect from light.

Aliquot to avoid

repeated freeze-thaw

cycles.

4. Experimental Protocols

4.1. Receipt and Initial Handling of Solid WAY-359473

Upon receipt, immediately inspect the packaging for any signs of damage.

Transfer the container to a -80°C freezer for long-term storage.

Before opening, allow the container to equilibrate to room temperature in a desiccator to

prevent condensation of moisture onto the compound.

Handle the compound in a well-ventilated area, preferably in a chemical fume hood, wearing

appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety

glasses.

4.2. Preparation of Stock Solutions

Determine the desired concentration and volume of the stock solution.
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Using an analytical balance, weigh the required amount of solid WAY-359473 in a sterile

microcentrifuge tube.

Add the appropriate volume of dimethyl sulfoxide (DMSO) to the tube to achieve the desired

concentration (e.g., 10 mM).

Vortex the solution until the compound is completely dissolved. Gentle warming (e.g., in a

37°C water bath for a short period) may be applied if necessary to aid dissolution.

Centrifuge the tube briefly to collect the solution at the bottom.

4.3. Aliquoting and Storage of Stock Solutions

To avoid repeated freeze-thaw cycles, which can lead to degradation, aliquot the stock

solution into smaller, single-use volumes in sterile, low-retention microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration, date of preparation, and

aliquot number.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-term

storage (up to 1 month), ensuring they are protected from light[2].

5. Visualizations

5.1. WAY-359473 Storage Workflow

The following diagram illustrates the recommended workflow for receiving, handling, and

storing WAY-359473.
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WAY-359473 Storage Workflow
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Caption: Workflow for the proper storage and handling of WAY-359473.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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